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Compound of Interest

Compound Name: 2-Fluoro-5-(methylsulfonyl)toluene

Cat. No.: B1342898 Get Quote

Technical Data Summary: 2-Fluoro-5-
(methylsulfonyl)toluene
This document provides the core chemical properties of 2-Fluoro-5-(methylsulfonyl)toluene,

a compound frequently used as an intermediate in organic synthesis, particularly in the

development of pharmaceuticals and agrochemicals.[1] Its structure, featuring both fluorine and

sulfonyl groups, is valuable for enhancing biological activity and stability in active

pharmaceutical ingredients (APIs).[1]

Core Molecular Data
The fundamental molecular properties of 2-Fluoro-5-(methylsulfonyl)toluene have been

determined and are presented below. This data is essential for stoichiometric calculations,

analytical characterization, and registration purposes.

Property Value Reference

Molecular Formula C₈H₉FO₂S [1][2][3][4]

Molecular Weight 188.22 g/mol [1][2][3][4]

CAS Number 828270-58-2 [1][2][3]

Logical Relationship of Molecular Properties
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The molecular formula dictates the molecular weight. The diagram below illustrates the direct

logical flow from the elemental composition defined by the formula to the calculated total

molecular weight.

Molecular Formula: C₈H₉FO₂S
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Caption: Derivation of Molecular Weight from the Molecular Formula.

Note: Experimental protocols for determining molecular weight and formula, such as mass

spectrometry or elemental analysis, are standardized laboratory procedures and are not

detailed here. The provided data is based on established chemical knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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